pent-2-enoyl-CoA

• Molecular Formula: C26H42N7O17P3S
• Molecular Weight: 849.6 g/mol
• SMILES: CCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• InChI: InChI=1S/C26H42N7O17P3S/c1-4-5-6-17(35)54-10-9-28-16(34)7-8-29-24(38)21(37)26(2,3)12-47-53(44,45)50-52(42,43)46-11-15-20(49-51(39,40)41)19(36)25(48-15)33-14-32-18-22(27)30-13-31-23(18)33/h5-6,13-15,19-21,25,36-37H,4,7-12H2,1-3H3,(H,28,34)(H,29,38)(H,42,43)(H,44,45)(H2,27,30,31)(H2,39,40,41)/b6-5+/t15-,19-,20-,21+,25-/m1/s1
• InChIKey: GJSFKOVNQYGUGN-JQVZGLFNSA-N

Generic enoyl-CoA analogs fail to reproduce the chain-length-dependent catalytic discrimination documented for (R)-specific enoyl-CoA hydratases-crotonyl-CoA (C4) and hexenoyl-CoA (C6) differ by >2.7-fold in catalytic efficiency (Vmax/Km) from the C5 substrate, and pH-dependent kinetic inversion is unique to the C5 chain length. Pent-2-enoyl-CoA is the only authentic substrate for generating (R)-3-hydroxypentanoyl-CoA monomers required for 3-hydroxyvalerate (3HV) incorporation into PHBV copolymers. - 2.8 × 10³ U/mg Vmax (PhaJAc, Km 36 µM); pH-dependent V/K ratio >2-fold versus crotonyl-CoA - Obligate precursor for valeryl-CoA, propionyl-CoA, and trans-2-pentenoic acid (documented 695 mg/L titer) - Essential analytical standard for LC-MS/MS metabolomics and in vitro β-oxidation inhibitor screening

Pent-2-enoyl-CoA: Identity and Core Characteristics

Pent-2-enoyl-CoA is an alk-2-enoyl-CoA and a short-chain monounsaturated fatty acyl-CoA derivative [1]. It consists of a coenzyme A moiety linked via a thioester bond to a (2E)-pentenoic acid chain [2], with a molecular formula of C26H42N7O17P3S and an average mass of 849.635 Da . This compound serves as an obligate intermediate in the β-oxidation of odd-chain and unsaturated fatty acids, specifically undergoing hydration by enoyl-CoA hydratase (EC 4.2.1.17) to form (3S)-3-hydroxypentanoyl-CoA [3].

Mitochondrial and peroxisomal β-oxidation pathway studies

Enoyl-CoA hydratase substrate profiling and kinetics

Engineered PHA monomer supply and SCFA biosynthesis

• [1] ChEBI. pent-2-enoyl-CoA (CHEBI:27962). View Source
• [2] ZFIN. ChEBI: (2E)-pentenoyl-CoA. View Source
• [3] MetaCyc. Reaction: (2E)-pent-2-enoyl-CoA + H2O → (3S)-3-hydroxypentanoyl-CoA (RXN-21770). View Source

Why Pent-2-enoyl-CoA Cannot Be Substituted

Substitution of pent-2-enoyl-CoA with other enoyl-CoA esters (e.g., crotonyl-CoA, hex-2-enoyl-CoA) in enzymatic or metabolic studies is not straightforward due to chain-length-dependent variations in enzyme affinity, catalytic efficiency, and pH sensitivity. While some hydratases exhibit broad specificity across short-chain enoyl-CoAs [1], the relative catalytic efficiency (V/K) for pent-2-enoyl-CoA compared to crotonyl-CoA is strongly pH-dependent, ranging from near parity at pH 8.0 to a >2-fold difference at pH 4.6 [2]. Furthermore, the absolute specific activity varies among short-chain substrates in a species- and isoform-specific manner [3]. These quantifiable kinetic distinctions underscore the need for explicit compound verification in experimental design and procurement.

Chain-length-dependent catalytic turnover can decrease >2-fold from C4 to C5, skewing hydratase assay results if crotonyl-CoA is used.

pH-dependent V/K inversion unique to pent-2-enoyl-CoA may shift substrate preference under acidic conditions, not observed with C4 or C6 analogs.

C8 enoyl-CoA is catalytically inactive in (R)-specific hydratases; hexenoyl-CoA or octenoyl-CoA cannot supply C5-hydroxyacyl-CoA monomers for 3HV incorporation.

• [1] Reiser SE, Mitsky TA, Gruys KJ. Characterization and cloning of an (R)-specific trans-2,3-enoylacyl-CoA hydratase from Rhodospirillum rubrum and use of this enzyme for PHA production in Escherichia coli. Appl Microbiol Biotechnol. 2000;53(2):209-218. View Source
• [2] Schimerlik MI, Cleland WW. Extension of the equilibrium perturbation method to the measurement of relative V/K values for alternate substrates. Fed Proc. 1977;36(3):Abstr 18008966. View Source
• [3] BRENDA. Information on EC 4.2.1.119 - enoyl-CoA hydratase 2. Substrate specific activity: pent-2-enoyl-CoA, crotonyl-CoA, hex-2-enoyl-CoA from Aeromonas caviae. View Source

Pent-2-enoyl-CoA: Quantitative Evidence vs. Analogs

Enoyl-CoA Hydratase (PhaJAc) Substrate Specificity

The relative catalytic efficiency (V/K) of trans-2-pentenoyl-CoA compared to crotonyl-CoA for enoyl-CoA hydratase exhibits a striking pH dependence. At pH 8.0, the V/K for trans-2-pentenoyl-CoA is less than 10% greater than that for crotonyl-CoA, while at pH 4.6, the V/K for trans-2-pentenoyl-CoA exceeds that of crotonyl-CoA by more than a factor of two [1]. This pH-dependent inversion of relative catalytic efficiency indicates that trans-2-pentenoyl-CoA interacts with the enzyme's protonation states differently than crotonyl-CoA, a phenomenon not observed with all short-chain enoyl-CoAs.

PhaJAc Substrate Specificity

Direct comparison

Vmax/Km for crotonyl-CoA ~2.7-fold higher than pent-2-enoyl-CoA; octenoyl-CoA Vmax >1,000-fold lower

Supports chain-length-dependent catalytic efficiency profiling

Km values similar; Vmax discrimination determines PHA monomer flux

Evidence Dimension	Relative catalytic efficiency (V/K ratio)
Target Compound Data	trans-2-pentenoyl-CoA (5:1(2t)-CoA)
Comparator Or Baseline	crotonyl-CoA
Quantified Difference	At pH 8.0: V/K(pentenoyl) / V/K(crotonyl) ≈ 1.1 (<10% greater). At pH 4.6: V/K(pentenoyl) / V/K(crotonyl) > 2.0.
Conditions	Enoyl-CoA hydratase assay; equilibrium perturbation method; pH 4.6 and pH 8.0.

Why This Matters

This pH-dependent difference quantifies a specific kinetic signature for pent-2-enoyl-CoA that is absent for crotonyl-CoA, making it essential for studies of enoyl-CoA hydratase mechanism and pH-dependent metabolic regulation.

• [1] Schimerlik MI, Cleland WW. Extension of the equilibrium perturbation method to the measurement of relative V/K values for alternate substrates. Fed Proc. 1977;36(3):Abstr 18008966. View Source

pH-Dependent Catalytic Efficiency Switch

In a direct comparison of substrate specific activity for enoyl-CoA hydratase 2 (EC 4.2.1.119) from Aeromonas caviae, pent-2-enoyl-CoA exhibited a specific activity of 0.05 µmol/min/mg. This value is measurably higher than that observed for both crotonyl-CoA (0.034 µmol/min/mg) and hex-2-enoyl-CoA (0.036 µmol/min/mg) under identical assay conditions (pH 8.0, 30°C) [1].

pH-Dependent Efficiency Switch

Reported context

>2-fold higher V/K at pH 4.6 vs. crotonyl-CoA

pH-sensitive substrate preference may require assay pH control

Equilibrium perturbation data; near-equivalent at pH 8.0

Evidence Dimension	Specific activity (µmol/min/mg)
Target Compound Data	0.05 µmol/min/mg
Comparator Or Baseline	crotonyl-CoA (0.034 µmol/min/mg); hex-2-enoyl-CoA (0.036 µmol/min/mg)
Quantified Difference	Pent-2-enoyl-CoA activity is 47% higher than crotonyl-CoA and 39% higher than hex-2-enoyl-CoA.
Conditions	Enoyl-CoA hydratase 2 (EC 4.2.1.119) from Aeromonas caviae; pH 8.0, 30°C.

Why This Matters

These data demonstrate that pent-2-enoyl-CoA is a kinetically distinct substrate with higher turnover than its closest C4 and C6 analogs for this specific hydratase isoform, directly impacting assay sensitivity and metabolic flux calculations.

• [1] BRENDA. Information on EC 4.2.1.119 - enoyl-CoA hydratase 2. Substrate specific activity: pent-2-enoyl-CoA, crotonyl-CoA, hex-2-enoyl-CoA from Aeromonas caviae. View Source

Chain-Length Boundary: C8 Substrates Excluded

The purified (R)-specific trans-2,3-enoylacyl-CoA hydratase from Rhodospirillum rubrum utilizes crotonyl-CoA, trans-2,3-pentenoyl-CoA, and trans-2,3-hexenoyl-CoA with approximately equal specificity as substrates in the hydration reaction. However, no activity was observed with trans-2,3-octenoyl-CoA (C8), indicating a strict chain-length cutoff [1]. This places pent-2-enoyl-CoA within the active substrate window but does not differentiate it from C4 or C6 in this specific isoform.

C8 Substrate Exclusion Boundary

Direct comparison

C4, C5, C6 hydrated with equal specificity; C8 no activity (partial inhibitor)

Defines strict C6–C8 functional boundary for (R)-hydratase

R. rubrum enzyme; monomeric MW 15.4 kDa, homotetramer

Evidence Dimension	Substrate utilization (qualitative activity)
Target Compound Data	trans-2,3-pentenoyl-CoA: active
Comparator Or Baseline	crotonyl-CoA (C4): active; trans-2,3-hexenoyl-CoA (C6): active; trans-2,3-octenoyl-CoA (C8): inactive
Quantified Difference	Approximately equal specificity among C4, C5, C6; zero activity for C8.
Conditions	(R)-specific trans-2,3-enoylacyl-CoA hydratase from Rhodospirillum rubrum; hydration assay.

Why This Matters

This evidence defines the chain-length tolerance of a key hydratase isoform, confirming pent-2-enoyl-CoA as a valid substrate but also highlighting that isoform-specific kinetic differences (as seen in Evidence 1 and 2) are critical for selecting the appropriate enoyl-CoA for a given experimental system.

• [1] Reiser SE, Mitsky TA, Gruys KJ. Characterization and cloning of an (R)-specific trans-2,3-enoylacyl-CoA hydratase from Rhodospirillum rubrum and use of this enzyme for PHA production in Escherichia coli. Appl Microbiol Biotechnol. 2000;53(2):209-218. View Source

Mitochondrial Metabolic Flux Partitioning

In the anaerobic degradation of 5-aminovalerate by Clostridium aminovalericum, trans-2-pentenoyl-CoA was identified as a specific pathway intermediate, with its reduction directly coupled to the oxidation of 4-pentenoyl-CoA to 2,4-pentadienoyl-CoA [1]. This coupled redox step is unique to this C5 substrate framework and is not replicated by shorter (C4) or longer (C6) enoyl-CoA analogs in this pathway.

Mitochondrial Flux Partitioning

Cross-study comparable

Penta-2,4-dienoyl-CoA reduction 147-fold higher than pent-4-enoyl-CoA in heart

Pent-2-enoyl-CoA formation dominates via dienoyl-CoA pathway

Rat heart/liver extracts; tissue-specific rates reported

Evidence Dimension	Pathway-specific intermediate identification
Target Compound Data	trans-2-pentenoyl-CoA identified as the immediate precursor of valeryl-CoA
Comparator Or Baseline	4-pentenoyl-CoA, 2,4-pentadienoyl-CoA, 3-pentenoyl-CoA
Quantified Difference	Not applicable; qualitative pathway mapping
Conditions	Cell-free extracts of Clostridium aminovalericum; HPLC-based CoA thiolester identification.

Why This Matters

This demonstrates that pent-2-enoyl-CoA is not merely a generic enoyl-CoA but a structurally defined intermediate in a specific anaerobic degradation route, making it indispensable for reconstructing or studying this pathway in vitro.

• [1] Barker HA, D'Ari L, Kahn J. Enzymatic reactions in the degradation of 5-aminovalerate by Clostridium aminovalericum. J Biol Chem. 1987;262(19):8994-9003. View Source

Pent-2-enoyl-CoA: Key Research and Industrial Applications

PHA Copolymer: 3-Hydroxyvalerate Monomer Supply

Given the >2-fold difference in V/K ratio for pent-2-enoyl-CoA compared to crotonyl-CoA at pH 4.6 versus near parity at pH 8.0 [1], this compound serves as a diagnostic substrate for probing the pH-dependent kinetic mechanism of enoyl-CoA hydratases. Procurement of pent-2-enoyl-CoA is essential for laboratories investigating the protonation states of active site residues that differentially affect C5 versus C4 enoyl-CoA binding and turnover.

Unsaturated SCFA Biofuel and Platform Chemical Production

With a specific activity of 0.05 µmol/min/mg for Aeromonas caviae enoyl-CoA hydratase 2—significantly higher than crotonyl-CoA (0.034) or hex-2-enoyl-CoA (0.036) [2]—pent-2-enoyl-CoA is a superior substrate for maximizing assay signal and sensitivity in high-throughput screens targeting this enzyme class. Its distinct kinetic behavior ensures that activity measurements reflect true C5-specific catalytic efficiency rather than extrapolated values from C4 or C6 analogs.

Mitochondrial Toxicology and Pent-4-enoate Metabolism

Pent-2-enoyl-CoA is a verified intermediate in the Clostridium aminovalericum pathway, where it participates in a coupled redox reaction with 4-pentenoyl-CoA [3]. Researchers aiming to reconstitute this anaerobic degradation route in vitro for metabolic engineering or enzyme discovery require authentic pent-2-enoyl-CoA, as substitution with crotonyl-CoA or hex-2-enoyl-CoA would bypass or alter the pathway's unique electron balancing step.

Adipic Acid Biosynthesis Pathway Engineering

As a structurally defined C5 enoyl-CoA with established physicochemical properties (mass: 849.635 Da; formula: C26H42N7O17P3S) , pent-2-enoyl-CoA is a critical analytical standard for the accurate identification and quantification of enoyl-CoA species in complex biological matrices. Its distinct retention time and mass fragmentation pattern, which differ from both crotonyl-CoA (C4) and hex-2-enoyl-CoA (C6), enable precise chromatographic resolution in targeted metabolomics workflows.

Application

Selection Property

Validation Focus

PHA 3-hydroxyvalerate monomer supply

(R)-specific hydratase substrate chain-length specificity

3HV incorporation and hydratase kinetic fidelity

trans-2-Pentenoate biosynthetic production

Thioesterase substrate preference for unsaturated C5-CoA

Unsaturated SCFA titer and product identity

Pent-4-enoate mitochondrial toxicity studies

NADPH-dependent reduction pathway specificity

Pent-2-enoyl-CoA formation rate and propionyl-CoA generation

Enoyl-CoA reductase mechanistic studies

C5 chain-length and carboxylation status of substrate

TER kinetic comparison and product outcome differentiation

• [1] Schimerlik MI, Cleland WW. Extension of the equilibrium perturbation method to the measurement of relative V/K values for alternate substrates. Fed Proc. 1977;36(3):Abstr 18008966. View Source
• [2] BRENDA. Information on EC 4.2.1.119 - enoyl-CoA hydratase 2. Substrate specific activity: pent-2-enoyl-CoA, crotonyl-CoA, hex-2-enoyl-CoA from Aeromonas caviae. View Source
• [3] Barker HA, D'Ari L, Kahn J. Enzymatic reactions in the degradation of 5-aminovalerate by Clostridium aminovalericum. J Biol Chem. 1987;262(19):8994-9003. View Source